2-(2-Chloroethyl thio)-1-methylimidazole

• Molecular Formula: C6H9ClN2S
• Molecular Weight: 176.67 g/mol
• IUPAC Name: 2-(2-chloroethylsulfanyl)-1-methylimidazole
• InChI: InChI=1S/C6H9ClN2S/c1-9-4-3-8-6(9)10-5-2-7/h3-4H,2,5H2,1H3
• InChI Key: DJEXNCDGAAYYPH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCCCl

Description

2-(2-Chloroethyl thio)-1-methylimidazole is a useful research compound. Its molecular formula is C6H9ClN2S and its molecular weight is 176.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To an acetone (40 ml) solution containing 2-mercapto-1-methylimidazole (4.0 g ) and anhydrous potassium carbonate (20 g) was added dropwise, under ice-cooling, 1-bromo-2-chloroethane (5.0 ml). The mixture was stirred for 2 hours at room temperature, to which was added methylene chloride (40 ml), followed by filtration. The filtrate was concentrated under reduced pressure to give 2-(2-chloroethyl thio)-1-methylimidazole (6.2 g ) as a colorless oily substance.